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Compound of Interest

Compound Name: Cy5-PEG3-Tetrazin

Cat. No.: B12365149 Get Quote

Introduction

Cy5-PEG3-Tetrazine is a fluorescent labeling reagent designed for the efficient and specific

attachment of the cyanine 5 (Cy5) fluorophore to biomolecules. This reagent combines three

key components: the bright, far-red Cy5 dye, a hydrophilic 3-unit polyethylene glycol (PEG3)

spacer, and a highly reactive tetrazine moiety. The labeling strategy relies on the bioorthogonal

inverse-electron-demand Diels-Alder (IEDDA) reaction, a type of "click chemistry" where the

tetrazine group reacts rapidly and specifically with a trans-cyclooctene (TCO) group.[1][2][3]

This reaction is exceptionally fast, proceeds under mild, physiological conditions without a

catalyst, and is orthogonal to native biological functional groups, ensuring high specificity.[3][4]

The PEG3 linker enhances the water solubility of the dye and the resulting conjugate,

potentially reducing aggregation and improving the pharmacokinetic properties of labeled

biomolecules. Accurate quantification of the Degree of Labeling (DOL)—the average number of

dye molecules conjugated to each biomolecule—is critical for ensuring the quality, consistency,

and performance of the resulting conjugate in downstream applications such as flow cytometry,

fluorescence microscopy, and in vivo imaging. Over-labeling can lead to fluorescence

quenching and may impair the function of the biomolecule, while under-labeling can result in a

poor signal-to-noise ratio.

This document provides detailed protocols for labeling TCO-modified antibodies with Cy5-
PEG3-Tetrazine and for quantifying the DOL using UV-Vis spectroscopy, the most common

method for this determination.
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Principle of TCO-Tetrazine Ligation
The core of the labeling methodology is the IEDDA reaction between the tetrazine ring of the

Cy5-PEG3-Tetrazine reagent and a trans-cyclooctene (TCO) group previously installed on the

target biomolecule (e.g., an antibody). This cycloaddition is followed by a retro-Diels-Alder

reaction, which releases nitrogen gas (N₂) and forms a stable dihydropyridazine bond,

covalently linking the Cy5 dye to the target. The reaction is highly efficient and can be

monitored by the disappearance of the characteristic color of the tetrazine.
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Start: TCO-Modified Antibody
& Cy5-PEG3-Tetrazine

Prepare Reagents
(Dissolve Dye in DMSO)

Conjugation Reaction
(Mix Antibody and Dye, Incubate)

Purification
(Remove excess dye via Desalting Column)

UV-Vis Spectroscopy
(Measure A280 and Amax)

DOL Calculation
(Apply formula)

End: Purified & Quantified
Cy5-Antibody Conjugate
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Spectrophotometer Readings Known Constants

A_max
(Absorbance at ~649 nm)

[Dye] = A_max / ε_dye A_prot = A_280 - (A_max × CF_280)

A_280
(Absorbance at 280 nm)

ε_dye
(250,000 M⁻¹cm⁻¹)

ε_prot
(210,000 M⁻¹cm⁻¹)

[Protein] = A_prot / ε_prot

CF_280
(~0.04)

DOL = [Dye] / [Protein]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Quantifying Degree of Labeling with
Cy5-PEG3-Tetrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365149#quantifying-degree-of-labeling-with-cy5-
peg3-tetrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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